N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methylideneamino]-2-(2,6-dimethylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O4/c1-13-7-5-8-14(2)18(13)25-12-17(22)21-20-11-15-9-6-10-16(23-3)19(15)24-4/h5-11H,12H2,1-4H3,(H,21,22)
• InChI Key: CIVBAHWNSLFALT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=C(C(=CC=C2)OC)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide, also known as LDK378, is a small molecule inhibitor that targets anaplastic lymphoma kinase (ALK). It has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of ALK-positive cancers.

Mechanism of Action

The mechanism of action of N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide involves the inhibition of ALK, a receptor tyrosine kinase that is aberrantly activated in a subset of cancers. ALK activation leads to the activation of downstream signaling pathways that promote cell growth and survival. By inhibiting ALK, N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide blocks these signaling pathways and induces cell death in ALK-positive cancer cells.
Biochemical and Physiological Effects
N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the suppression of tumor growth in animal models. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide has several advantages for use in lab experiments, including its high selectivity for ALK and its potent antitumor activity. However, it also has some limitations, including its relatively low solubility in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide. One area of interest is the development of combination therapies that can enhance its antitumor activity. Another area of interest is the identification of biomarkers that can predict response to N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide and guide patient selection for treatment. Additionally, there is ongoing research into the mechanisms of resistance to N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide and the development of strategies to overcome this resistance.

Synthesis Methods

The synthesis of N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide involves several steps, including the condensation of 2,3-dimethoxybenzaldehyde with 2-(2,6-dimethylphenoxy)acetic acid hydrazide, followed by the addition of an acid catalyst and purification by recrystallization.

Scientific Research Applications

N'-(2,3-dimethoxybenzylidene)-2-(2,6-dimethylphenoxy)acetohydrazide has been extensively studied for its potential in the treatment of ALK-positive cancers, including non-small cell lung cancer and neuroblastoma. It has been shown to be highly selective for ALK and to have potent antitumor activity in both in vitro and in vivo models.